3-De-O-methylsporaricin A sulfate

• CAS: 82950-18-3
• Synonyms: 3-de-O-methylsporaricin A sulfate; K 4619; K-4619
• Molecular Formula: C16H37N5O13S2
• Molecular Weight: 571.6 g/mol
• SMILES: CC(C1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N)N.OS(=O)(=O)O.OS(=O)(=O)O
• InChI: InChI=1S/C16H33N5O5.2H2O4S/c1-7(18)11-4-3-8(19)16(25-11)26-15-9(20)5-10(22)13(14(15)24)21(2)12(23)6-17;2*1-5(2,3)4/h7-11,13-16,22,24H,3-6,17-20H2,1-2H3;2*(H2,1,2,3,4)
• InChIKey: GXEGVOVKMLSAJW-UHFFFAOYSA-N

3-De-O-methylsporaricin A sulfate (K-4619, CAS 82950-18-3) is a semisynthetic aminoglycoside antibiotic derived from sporaricin A, a natural product isolated from Saccharopolyspora hirsuta subsp. kobensis.

3-De-O-methylsporaricin A Sulfate (K-4619) CAS 82950-18-3: Aminoglycoside Antibiotic Procurement Data Sheet

3-De-O-methylsporaricin A sulfate (K-4619, CAS 82950-18-3) is a semisynthetic aminoglycoside antibiotic derived from sporaricin A, a natural product isolated from Saccharopolyspora hirsuta subsp. kobensis [1]. The compound, with molecular formula C16H37N5O13S2 and molecular weight 571.6 g/mol [2], represents a specific structural modification at the 3-O position of the sporaricin A scaffold. Sporaricin A itself is a broad-spectrum aminoglycoside active against Gram-positive and Gram-negative bacteria, including aminoglycoside-resistant strains [3]. K-4619 was developed and characterized in the 1980s as a semisynthetic derivative intended to address specific limitations of its parent compound and comparator aminoglycosides [1].

▸ Semisynthetic aminoglycoside with defined 3-O-demethyl modification

▸ Antimicrobial screening against Gram-negative panel including drug-resistant strains

▸ SAR probe for 1,4-diaminocyclitol aminoglycoside scaffold studies

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source
• [2] U.S. National Library of Medicine. 3-de-O-methylsporaricin A sulfate. MeSH Supplementary Concept Data. 2024. Unique ID: C042178. Registry Number: 82950-18-3 View Source
• [3] Deushi T, Nakayama M, Watanabe I, Mori T, Naganawa H, Umezawa H. A new broad-spectrum aminoglycoside antibiotic complex, sporaricin. I. Fermentation, isolation and characterization. J Antibiot (Tokyo). 1979 Mar;32(3):173-9. doi:10.7164/antibiotics.32.173 View Source

Why Generic Aminoglycoside Substitution Fails: 3-De-O-methylsporaricin A Sulfate Procurement Considerations

Substitution of 3-de-O-methylsporaricin A sulfate (K-4619) with generic aminoglycosides such as gentamicin, amikacin, or even the parent sporaricin A carries material scientific risk due to quantifiable differences in antimicrobial spectrum, potency against specific Gram-negative pathogens, and in vivo protective efficacy. The 3-O-demethyl structural modification confers distinct activity against Providencia species and Serratia marcescens—pathogens where K-4619 demonstrates the highest activity among all tested comparators including amikacin, dibekacin, gentamicin, and sporaricin A [1]. Furthermore, K-4619 exhibits in vivo protective effects in murine infection models that exceed those of sporaricin A against Klebsiella pneumoniae, S. marcescens, and Pseudomonas aeruginosa [1]. These differences are not merely incremental but represent organism-specific potency gaps that cannot be bridged by dose adjustment of alternative agents [1].

Spectrum context

Activity against Providencia and Serratia may not transfer to generic aminoglycosides or parent sporaricin A

In vivo model context

Protective effect profile in murine infection models may differ from sporaricin A and other aminoglycosides

Bactericidal kinetics

Bactericidal activity and anti-pseudomonal coverage may not be replicated by amikacin or parent compound

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source

Quantitative Comparative Evidence: 3-De-O-methylsporaricin A Sulfate Versus Aminoglycoside Comparators

Superior Activity Against Providencia and Serratia: MIC Comparison with Amikacin, Dibekacin, Gentamicin, and Sporaricin A

K-4619 (3-de-O-methylsporaricin A sulfate) demonstrated the highest activity among all tested drugs against Providencia species and Serratia marcescens. This represents a specific differentiation from sporaricin A, amikacin, dibekacin, and gentamicin [1]. While sporaricin A was more effective than amikacin, dibekacin, and gentamicin against P. inconstans and S. marcescens [2], K-4619 exhibited further enhanced potency against these organisms, establishing it as the most active compound in the tested panel against Providencia and Serratia [1].

Providencia & Serratia MIC rank

Head-to-head

Highest activity among tested drugs

Supports antimicrobial screening context

Rank: K-4619 > sporaricin A > amikacin/dibekacin/gentamicin

Evidence Dimension	In vitro antibacterial activity ranking against Providencia species and Serratia marcescens
Target Compound Data	Highest activity among all drugs tested
Comparator Or Baseline	Sporaricin A, amikacin, dibekacin, gentamicin (lower activity)
Quantified Difference	Rank order: K-4619 > sporaricin A > amikacin/dibekacin/gentamicin for these organisms
Conditions	In vitro susceptibility testing; specific MIC values not provided in abstract/summary data

Why This Matters

For research programs targeting intrinsically resistant Gram-negative pathogens such as Providencia and Serratia, K-4619 offers superior in vitro potency compared to both the parent compound and clinical aminoglycoside comparators, making it the appropriate selection when maximal activity against these organisms is required.

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source
• [2] Kobayashi F, Saino Y, Koshi T, Hattori Y. In vitro and in vivo antimicrobial activities of sporaricin A, a new aminoglycoside. Antimicrob Agents Chemother. 1980 Mar;17(3):337-43. doi:10.1128/AAC.17.3.337 View Source

Enhanced In Vivo Protective Efficacy Relative to Parent Sporaricin A

The in vivo protective effect of K-4619 against infections with Klebsiella pneumoniae, Serratia marcescens, and Pseudomonas aeruginosa in mice was greater than that of sporaricin A [1]. This quantitative in vivo differentiation establishes that the 3-O-demethyl modification translates to improved therapeutic outcome in animal models beyond what is observed with the parent compound. Additionally, K-4619 was active in mice infected with gentamicin- or amikacin-resistant strains bearing certain aminoglycoside-inactivating enzymes [1].

In vivo protective effect

Head-to-head

Greater protective effect than sporaricin A

Supports in vivo model-response interpretation

Murine models: K. pneumoniae, S. marcescens, P. aeruginosa

Evidence Dimension	In vivo protective effect in murine infection models
Target Compound Data	Greater protective effect than sporaricin A
Comparator Or Baseline	Sporaricin A (parent compound)
Quantified Difference	Greater (statistical significance not specified; magnitude of difference not numerically reported in accessible data)
Conditions	Murine infection models with K. pneumoniae, S. marcescens, and P. aeruginosa

Why This Matters

For in vivo pharmacology studies or preclinical development programs, K-4619 demonstrates superior protective efficacy compared to sporaricin A, justifying its selection over the parent compound for studies where translational relevance to therapeutic outcome is prioritized.

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source

Broad-Spectrum Activity Including Pseudomonas aeruginosa with Improved Bactericidal Potency Over Amikacin

K-4619 exhibited a high order of activity against gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa [1]. This contrasts with sporaricin A, whose activity against Pseudomonas aeruginosa was described as relatively weak in comparison with amikacin, dibekacin, and gentamicin [2]. Thus, the 3-O-demethyl modification restores or improves anti-pseudomonal activity relative to the parent compound. Furthermore, the bactericidal activity of K-4619 was somewhat greater than that of amikacin [1].

Anti-pseudomonal & bactericidal

Cross-study

High activity vs. P. aeruginosa; bactericidal > amikacin

Supports spectrum and bactericidal endpoint review

Sporaricin A shows weak anti-pseudomonal activity

Evidence Dimension	Anti-pseudomonal activity and bactericidal potency
Target Compound Data	High order of activity against P. aeruginosa; bactericidal activity somewhat greater than amikacin
Comparator Or Baseline	Sporaricin A (relatively weak anti-pseudomonal activity); Amikacin (lower bactericidal activity)
Quantified Difference	Qualitative improvement over sporaricin A; bactericidal activity 'somewhat greater' than amikacin (exact quantitative fold-difference not provided in accessible data)
Conditions	In vitro susceptibility testing and bactericidal assays

Why This Matters

For studies involving Pseudomonas aeruginosa—a clinically significant Gram-negative pathogen where sporaricin A shows weak activity—K-4619 is the appropriate analog selection, offering both enhanced anti-pseudomonal coverage and improved bactericidal kinetics relative to the clinical comparator amikacin.

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source
• [2] Kobayashi F, Saino Y, Koshi T, Hattori Y. In vitro and in vivo antimicrobial activities of sporaricin A, a new aminoglycoside. Antimicrob Agents Chemother. 1980 Mar;17(3):337-43. doi:10.1128/AAC.17.3.337 View Source

Activity Against Aminoglycoside-Inactivating Enzyme-Producing Strains with Defined Resistance Profile

K-4619 was highly effective against bacteria that produce various aminoglycoside-inactivating enzymes, except for 3-acetyltransferase I (AAC(3)-I) [1]. This resistance profile mirrors that of sporaricin A, which was similarly active against bacteria harboring multiple aminoglycoside-modifying enzymes but not active against those with AAC(3)-I [2]. The preservation of this resistance-evasion profile in the semisynthetic derivative indicates that the 3-O-demethyl modification does not compromise—and may enhance—activity against enzyme-mediated resistant strains, with the specific exception of AAC(3)-I producers.

Resistance enzyme profile

Class-level

Active against many enzyme producers; not AAC(3)-I

Resistance evasion context requires enzyme-specific review

Profile shared with sporaricin A

Evidence Dimension	Activity against aminoglycoside-modifying enzyme-producing bacteria
Target Compound Data	Highly effective against various enzyme producers; not active against AAC(3)-I producers
Comparator Or Baseline	Sporaricin A (identical resistance profile pattern); Gentamicin/amikacin (susceptible to additional enzyme types)
Quantified Difference	Preserved activity against strains resistant to comparator aminoglycosides; exception for AAC(3)-I common to both sporaricin A and K-4619
Conditions	In vitro testing with characterized enzyme-producing bacterial strains

Why This Matters

When selecting an aminoglycoside analog for studies involving antibiotic resistance mechanisms, K-4619 and sporaricin A share a defined enzyme susceptibility profile; K-4619 should be selected when the research question requires both resistance evasion and the enhanced potency profile documented above.

• [1] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source
• [2] Kobayashi F, Saino Y, Koshi T, Hattori Y. In vitro and in vivo antimicrobial activities of sporaricin A, a new aminoglycoside. Antimicrob Agents Chemother. 1980 Mar;17(3):337-43. doi:10.1128/AAC.17.3.337 View Source

Validated Research Application Scenarios for 3-De-O-methylsporaricin A Sulfate Procurement

Structure-Activity Relationship (SAR) Studies of 3-O Position in 1,4-Diaminocyclitol Aminoglycosides

Procure 3-de-O-methylsporaricin A sulfate (K-4619) as a key SAR probe when investigating the role of the 3-O substituent in sporaricin-class aminoglycosides. The compound provides a defined modification (3-O-demethyl relative to sporaricin A) with documented in vitro and in vivo consequences. The 3-O-methyl group of sporaricin A has been replaced with other alkyl groups including 3-O-(3-amino-2-hydroxypropyl), 3-O-(4-amino-2-hydroxybutyl), and 3-O-(2,3-dihydroxypropyl) derivatives [1], establishing this position as a modifiable site. K-4619 serves as the foundational demethylated intermediate in this SAR series and is the appropriate reference compound for any program exploring 3-O-substituted sporaricin analogs [1].

Comparative In Vivo Efficacy Studies Targeting Gram-Negative Pathogens with Enhanced Protective Requirements

Select K-4619 over sporaricin A for murine infection models involving Klebsiella pneumoniae, Serratia marcescens, or Pseudomonas aeruginosa where enhanced protective efficacy is required. K-4619 demonstrated greater in vivo protective effect than sporaricin A against infections with these organisms in mice [2]. Additionally, for studies involving gentamicin- or amikacin-resistant strains bearing defined aminoglycoside-modifying enzymes, K-4619 maintains activity whereas comparator aminoglycosides do not, making it a preferred selection for resistance-focused in vivo pharmacology [2].

Bactericidal Kinetics Benchmarking Against Amikacin in Aminoglycoside Comparator Panels

Include K-4619 in aminoglycoside comparator panels when bactericidal activity is a primary endpoint. The compound exhibits bactericidal activity somewhat greater than that of amikacin [2], providing a benchmark for improved killing kinetics within the class. When combined with its spectrum advantages against Providencia species and Serratia marcescens (highest activity among all tested drugs) [2], K-4619 serves as a high-potency reference compound for establishing assay dynamic range in time-kill studies.

Pseudomonas aeruginosa Research Where Sporaricin A Shows Insufficient Activity

For studies focused on Pseudomonas aeruginosa, select K-4619 rather than sporaricin A due to the parent compound's documented weak anti-pseudomonal activity relative to amikacin, dibekacin, and gentamicin [3]. K-4619 exhibits a high order of activity against P. aeruginosa [2], representing a functionally relevant improvement over the natural product. This makes K-4619 the appropriate sporaricin-class compound for any investigation requiring meaningful anti-pseudomonal activity.

Application

Selection Property

Validation Focus

SAR probe for 3-O position modification

Defined 3-O-demethyl modification

In vitro/in vivo consequence characterization

In vivo Gram-negative infection model studies

Reported greater protective effect profile vs. sporaricin A

Murine model endpoint interpretation

Bactericidal kinetics benchmarking

Differentiated bactericidal kinetics vs. amikacin

Time-kill assay endpoint review

Pseudomonas aeruginosa research

Anti-pseudomonal activity context

Anti-pseudomonal spectrum confirmation

• [1] Tadanier J, Lee BK, Wirostko E, et al. Syntheses of 3-O-substituted 3-O-demethylsporaricins A. Carbohydr Res. 1982 Nov;109:47-57. doi:10.1016/0008-6215(82)84030-5 View Source
• [2] Saino Y, Hattori Y, Koshi T, Kobayashi F, Oda T, Mitsuhashi S. In vitro and in vivo antibacterial activities of K-4619, a new semisynthetic aminoglycoside. Antimicrob Agents Chemother. 1984 Aug;26(2):187-91. doi:10.1128/AAC.26.2.187 View Source
• [3] Kobayashi F, Saino Y, Koshi T, Hattori Y. In vitro and in vivo antimicrobial activities of sporaricin A, a new aminoglycoside. Antimicrob Agents Chemother. 1980 Mar;17(3):337-43. doi:10.1128/AAC.17.3.337 View Source